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Compound of Interest

Compound Name: 1-Allyl-3-methylimidazolium

Cat. No.: B1248449 Get Quote

An In-depth Analysis of NMR and FTIR Data for Researchers and Drug Development

Professionals

This technical guide provides a comprehensive analysis of 1-allyl-3-methylimidazolium
chloride ([AMIM]Cl), a versatile ionic liquid with significant potential in various scientific and

industrial applications, including drug development. This document details the spectroscopic

characterization of [AMIM]Cl using Nuclear Magnetic Resonance (NMR) and Fourier-Transform

Infrared (FTIR) spectroscopy, offering valuable data for researchers and scientists.

Molecular Structure and Properties
1-Allyl-3-methylimidazolium chloride is a room-temperature ionic liquid. Its structure,

consisting of an imidazolium cation and a chloride anion, is depicted below.
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1-Allyl-3-methylimidazolium Cation
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Caption: Molecular structure of 1-allyl-3-methylimidazolium chloride.

Experimental Protocols
Synthesis of 1-Allyl-3-methylimidazolium Chloride
1-Allyl-3-methylimidazolium chloride can be synthesized by the direct quaternization of 1-

methylimidazole with allyl chloride. A typical procedure involves reacting 1-methylimidazole with

a slight molar excess of allyl chloride, often without a solvent or in a solvent like acetonitrile,

under controlled temperature conditions. The resulting product is then washed and dried under

vacuum to yield the pure ionic liquid.
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1-Methylimidazole + Allyl Chloride

Reaction at controlled temperature
(e.g., 70°C for 24h)

Wash with solvent
(e.g., ethyl acetate)

Dry under vacuum

1-Allyl-3-methylimidazolium Chloride
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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